- Preparation method of high-purity medicinal roxatidine acetate hydrochloride for treating gastric ulcer, China, , ,
Cas no 93793-83-0 (Roxatidine acetate hydrochloride)
Roxatidine acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- roxatidine acetate hydrochloride
- Roxatidine Acetate HCl
- HOE 760
- Roxatidine (Acetate Hydrochloride)
- Roxatidine Acetate H
- Roxatidine HCl Acetate
- Altat
- Neo H2
- PIFEATIDINE
- Roxit
- RXTA
- tzu0460
- Xarcin
- 2-Acetoxy-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]acetamide Hydrochloride
- Gastralgin
- Aceroxatidine hydrochloride
- Tzu 0460
- 60426GOR1E
- 2-Acetoxy-N-[3-[3-(1-piperidinomethylphenoxy]propyl]acetamide hydrochloride
- AK323802
- 2-Acetoxy-N-(3-(m-(1-piperidinylmethyl)phenoxy)propyl)acetamide hydrochloride
- Acetamide, 2-hydroxy-N-(3-(m-(1-piperidinylmethyl)phenoxy)propyl)-, acetate, hydrochloride
- DSSTox_RID_818
- Acetamide, 2-(acetyloxy)-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-, monohydrochloride (9CI)
- Zarocs
- NSC-760384
- Tox21_112500
- Acetamide, 2-(acetyloxy)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl-, monohydrochloride
- AB07712
- Altat (TN)
- Pharmakon1600-01502334
- SR-01000763240-4
- Acetamide, 2-(acetyloxy)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-, monohydrochloride
- C90611
- SMR000469144
- CCG-101016
- SCHEMBL667643
- MLS001401443
- AS-14306
- Hoe-760
- ROXATIDINE ACETATE HYDROCHLORIDE [WHO-DD]
- 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethylacetatehydrochloride
- TZU-0460
- N-(3-(3-(N(1)-piperidinylmethyl)phenoxy)propyl)acetoxyacetamide
- SR-01000763240
- NSC760384
- Roxatidine acetate hydrochloride [USAN:JAN]
- N-(3-((.ALPHA.-PIPERIDINO-M-TOLYL)OXY)PROPYL)GLYCOLAMIDE ACETATE MONOHYDROCHLORIDE
- DTXCID0026670
- Tox21_112500_1
- Pifatidine hydrochloride
- NC00266
- )propylamino)ethyl acetate hydrochloride
- SW197646-3
- ROXATIDINE ACETATE HYDROCHLORIDE [USAN]
- HOE 062 [ROXATIDINE]
- AKOS015894912
- NSC 760384
- Acetamide, 2-hydroxy-N-(3-(m-(piperidinomethyl)phenoxy)propyl)-, acetate (ester), hydrochloride
- CHEMBL2104871
- D01467
- HY-B0305A
- 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate hydrochloride
- Roxatidine acetate hydrochloride (JP17/USAN)
- 93793-83-0
- DTXSID2046670
- 2-oxo-2-(3-(3-(piperidin-1-ylmethyl)phenoxy
- AKP-004
- Tox21_112954
- 2-Oxo-2-[[3-[3-(1-piperidylmethyl)phenoxy]propyl]amino]ethyl Acetate Hydrochloride
- CAS-93793-83-0
- [2-oxo-2-[3-[3-(piperidin-1-ylmethyl)phenoxy]propylamino]ethyl] acetate;hydrochloride
- MLS002153806
- 2-oxo-2-(3-(3-(piperidin-1-ylmethyl)phenoxy)propylamino)ethyl acetate hydrochloride
- ROXATIDINE ACETATE HYDROCHLORIDE [MART.]
- UNII-60426GOR1E
- R0178
- CCRIS 3347
- NCGC00167499-01
- CHEBI:32107
- AC-26444
- 2-Hydroxy-N-(3-(m-(piperidinomethyl)phenoxy)propyl)acetamide acetate (ester) hydrochloride
- 2-(acetyloxy)-N-[3-[3-(1-piperidinyl-methyl)phenoxy]propyl]- acetamide monohydrochloride
- Q27263158
- N-(3-((alpha-Piperidino-m-tolyl)oxy)propyl)glycolamide acetate (ester), monohydrochloride
- NCGC00167499-02
- 2-acetoxy-n-(3-(m-(1-piperidinylmethyl)phenoxy)propyl)acetamidehydrochloride
- BCP10517
- s1880
- SY111342
- MFCD00941429
- ROXATIDINE ACETATE HYDROCHLORIDE [JAN]
- ROXATIDINE ACETATE HYDROCHLORIDE [MI]
- Roxatidine acetate hydrochloride
-
- MDL: MFCD00941429
- Inchi: 1S/C19H28N2O4.ClH/c1-16(22)25-15-19(23)20-9-6-12-24-18-8-5-7-17(13-18)14-21-10-3-2-4-11-21;/h5,7-8,13H,2-4,6,9-12,14-15H2,1H3,(H,20,23);1H
- InChI Key: FEWCTJHCXOHWNL-UHFFFAOYSA-N
- SMILES: Cl.O=C(C)OCC(NCCCOC1C=C(CN2CCCCC2)C=CC=1)=O
Computed Properties
- Exact Mass: 384.18200
- Monoisotopic Mass: 384.182
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 10
- Complexity: 410
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.9
Experimental Properties
- Melting Point: 146.0 to 150.0 deg-C
- Boiling Point: 537.3°C at 760 mmHg
- Flash Point: 278.7ºC
- PSA: 67.87000
- LogP: 3.25150
- Merck: 8274
Roxatidine acetate hydrochloride Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264-P270-P301+P312+P330-P501
- RTECS:AC3855000
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Roxatidine acetate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0305A-10mM*1mLinDMSO |
Roxatidine Acetate Hydrochloride |
93793-83-0 | 98.08% | 10mM*1mLinDMSO |
¥660 | 2023-07-26 | |
| MedChemExpress | HY-B0305A-500mg |
Roxatidine Acetate Hydrochloride |
93793-83-0 | 99.26% | 500mg |
¥600 | 2025-04-16 | |
| MedChemExpress | HY-B0305A-1g |
Roxatidine Acetate Hydrochloride |
93793-83-0 | 99.26% | 1g |
¥980 | 2025-04-16 | |
| MedChemExpress | HY-B0305A-5g |
Roxatidine Acetate Hydrochloride |
93793-83-0 | 99.26% | 5g |
¥2800 | 2025-04-16 | |
| S e l l e c k ZHONG GUO | S1880-50mg |
Roxatidine Acetate HCl |
93793-83-0 | 99.48% | 50mg |
¥781.28 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R129246-1g |
Roxatidine acetate hydrochloride |
93793-83-0 | ≥99% | 1g |
¥89.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R129246-200mg |
Roxatidine acetate hydrochloride |
93793-83-0 | ≥99% | 200mg |
¥30.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R129246-5g |
Roxatidine acetate hydrochloride |
93793-83-0 | ≥99% | 5g |
¥286.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R129246-25g |
Roxatidine acetate hydrochloride |
93793-83-0 | ≥99% | 25g |
¥1017.90 | 2023-09-01 | |
| DC Chemicals | DCAPI1584-1 g |
Roxatidine Acetate Hydrochloride |
93793-83-0 | >99% | 1g |
$500.0 | 2022-02-28 |
Roxatidine acetate hydrochloride Production Method
Production Method 1
Production Method 2
- Synthesis of roxatidine acetate hydrochloride, Zhongguo Yiyao Gongye Zazhi, 2005, 36(12), 732-733
Production Method 3
1.2 Reagents: Acetic acid Solvents: Water ; pH 4.6
1.3 Reagents: Ammonium hydroxide Solvents: Water ; pH 9.5
1.4 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; 0 - 5 °C
- Phenoxypropylamines: synthesis and antiulcer evaluation, Molecules, 2009, 14(5), 1818-1824
Production Method 4
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ; pH 5 - 6
- Synthesis of roxatidine acetate hydrochloride with high purity, China, , ,
Production Method 5
Production Method 6
- A new synthesis of roxatidine acetate, Synthetic Communications, 1999, 29(1), 15-20
Production Method 7
- High-purity roxatidine hydrochloride acetate and its intermediate and its preparation method, China, , ,
Production Method 8
1.2 Solvents: Acetic acid ; 1 h, reflux
1.3 Reagents: Ammonia Solvents: Water ; pH 10
1.4 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 2, > 5 °C
- Preparation method of roxatidine acetate hydrochloride, China, , ,
Production Method 9
1.2 Reagents: Hydrochloric acid Solvents: Acetone , Water ; pH 2 - 3, 0 °C; 1 h, -5 - 5 °C
- Preparation of roxatidine acetate hydrochloride, China, , ,
Production Method 10
- Method for preparing Roxatidineacetate hydrochloride and intermediate thereof, World Intellectual Property Organization, , ,
Production Method 11
- Method for preparing roxatidine acetate hydrochloride and intermediate thereof, China, , ,
Production Method 12
1.2 Solvents: Acetic acid ; 2 h, rt → reflux
1.3 Reagents: Hydrochloric acid Solvents: Acetone , Ethyl acetate ; 0 - 5 °C; 3 - 5 h, 0 - 5 °C
- Process for preparation of 3-(1-piperidinyl methyl) phenol as intermediate of roxatidine acetate hydrochloride, China, , ,
Production Method 13
- Preparation of high-purity roxatidine hydrochloride acetate, China, , ,
Production Method 14
- Synthesis of roxatidine derivatives, Hecheng Huaxue, 2008, 16(3), 364-366
Production Method 15
1.2 Reagents: Ammonia Solvents: Water ; pH 9
1.3 Reagents: Sodium hydride Solvents: Dimethylformamide ; 1 h
1.4 Reagents: Potassium hydroxide , Sodium hydroxide Solvents: Dimethylformamide ; 2 h
1.5 Reagents: Acetic acid Solvents: Water ; pH 5
1.6 Reagents: Ammonia Solvents: Water ; pH 9
1.7 rt → 210 °C; 1 h, 200 - 210 °C; cooled
1.8 Reagents: Acetic acid Solvents: Water ; pH 5
1.9 Reagents: Ammonia Solvents: Water ; pH 9
1.10 Reagents: Calcium sulfate Solvents: Chloroform ; 0.5 h; rt
1.11 Reagents: Acetic acid Solvents: Water ; pH 5
1.12 Reagents: Ammonia ; pH 9
1.13 Reagents: Hydrochloric acid Solvents: Ethanol , Ethyl acetate , Water ; 40 min
- Method for preparing roxatidine acetate hydrochloride, China, , ,
Production Method 16
1.2 Reagents: Ammonium hydroxide Solvents: Water
- Method for synthesizing roxatidine acetate hydrochloride, China, , ,
Production Method 17
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Acetone ; pH 5.0 - 6.0
- Method for synthesis of Roxatidine acetate hydrochloride, China, , ,
Production Method 18
- Method for preparing gastric antiulcer drug roxatidine acetate hydrochloride, China, , ,
Production Method 19
- Synthesis and gastric acid antisecretory activity of phenoxypropylamine, Zhongguo Xinyao Zazhi, 2005, 14(3), 316-319
Roxatidine acetate hydrochloride Raw materials
- 3-Hydroxybenzaldehyde
- 3-(3-(Piperidin-1-ylmethyl)phenoxy)propan-1-amine
- Roxatidine
- Acetoxyacetyl chloride
- 3-chloropropan-1-amine hydrochloride
- Oxalic acid
- 2-hydroxyacetic acid
- Potassium Acetate
- Acetamide, 2-chloro-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-
Roxatidine acetate hydrochloride Preparation Products
Roxatidine acetate hydrochloride Suppliers
Roxatidine acetate hydrochloride Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on Roxatidine acetate hydrochloride
Roxatidine Acetate Hydrochloride: A Comprehensive Overview
Roxatidine acetate hydrochloride, also known by its CAS number 93793-83-0, is a pharmaceutical compound that has garnered significant attention in the field of drug development and therapeutic applications. This compound belongs to the class of histamine H2 receptor antagonists, which are widely used in the treatment of various gastrointestinal disorders. The molecule's unique structure and pharmacological properties make it a subject of extensive research, particularly in the context of its efficacy and safety profiles.
The chemical structure of Roxatidine acetate hydrochloride is characterized by its ability to selectively inhibit the H2 histamine receptors located in the stomach lining. This inhibition leads to a reduction in gastric acid secretion, making it particularly effective in managing conditions such as peptic ulcers and gastroesophageal reflux disease (GERD). Recent studies have highlighted its superior bioavailability compared to earlier generations of H2 receptor antagonists, which enhances its therapeutic potential.
One of the most notable advancements in the research of Roxatidine acetate hydrochloride is its application in combination therapies. Scientists have explored its synergistic effects when used alongside proton pump inhibitors (PPIs), leading to improved outcomes in patients with refractory gastrointestinal conditions. These findings underscore the compound's versatility and its role in modern gastroenterology.
Moreover, the pharmacokinetics of Roxatidine acetate hydrochloride have been extensively studied, revealing optimal absorption rates when administered orally. Its half-life of approximately 6-8 hours allows for twice-daily dosing, enhancing patient compliance. Recent clinical trials have also demonstrated minimal side effects, particularly concerning cardiovascular events, which have been a concern with some other H2 receptor antagonists.
In terms of manufacturing and formulation, researchers have focused on developing sustained-release formulations to further improve the drug's therapeutic index. These innovations aim to provide prolonged relief from symptoms while reducing the frequency of administration. Such developments are expected to play a pivotal role in expanding the drug's market presence and clinical utility.
Looking ahead, ongoing research into Roxatidine acetate hydrochloride is exploring its potential beyond traditional gastrointestinal applications. Preliminary studies suggest that it may exhibit anti-inflammatory properties, opening avenues for its use in other therapeutic areas such as respiratory diseases. These exploratory findings highlight the compound's promising future in drug development.
In conclusion, Roxatidine acetate hydrochloride stands as a testament to advancements in pharmaceutical science, offering effective treatments for gastrointestinal disorders while maintaining a favorable safety profile. As research continues to uncover new applications and optimize its delivery mechanisms, this compound is poised to remain a cornerstone in gastroenterological therapeutics.
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